Cas no 1806196-50-8 (3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine)

3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with a unique substitution pattern, offering versatile reactivity for synthetic applications. The presence of iodine at the 3-position facilitates cross-coupling reactions, while the nitro and trifluoromethoxy groups enhance electrophilicity and lipophilicity, making it valuable in medicinal chemistry and agrochemical research. The methoxy group further modulates electronic properties, enabling selective functionalization. This compound is particularly useful as an intermediate in the synthesis of complex heterocycles and fluorinated compounds. Its well-defined structure and stability under various reaction conditions make it a reliable building block for advanced organic synthesis.

3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine structure

1806196-50-8 structure

Product Name:3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine

CAS No:1806196-50-8

MF:C₇H₄F₃IN₂O₄

MW:364.017344474792

CID:4835153

Update Time:2025-06-08

3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine
- Inchi： 1S/C7H4F3IN2O4/c1-16-3-2-12-6(13(14)15)4(11)5(3)17-7(8,9)10/h2H,1H3
- InChI Key： KRQGKPXTESWUCD-UHFFFAOYSA-N
- SMILES： IC1C([N+](=O)[O-])=NC=C(C=1OC(F)(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 285
XLogP3: 2.8
Topological Polar Surface Area: 77.2

3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029091927-1g	3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine	1806196-50-8	97%	1g	$1,475.10	2022-03-31

3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine Related Literature

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Additional information on 3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine

Research Briefing on 3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine (CAS: 1806196-50-8)

This research briefing provides an in-depth analysis of the latest advancements and applications of 3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine (CAS: 1806196-50-8), a specialized pyridine derivative with significant potential in chemical biology and pharmaceutical research. The compound's unique structural features, including the trifluoromethoxy and nitro groups, make it a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

Recent studies have highlighted the role of 3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine in the development of novel kinase inhibitors and antimicrobial agents. Its iodine substituent facilitates further functionalization via cross-coupling reactions, enabling the construction of diverse molecular scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent EGFR inhibitors, showcasing its versatility in drug discovery.

In addition to its pharmaceutical applications, this compound has been investigated for its potential in agrochemical research. The trifluoromethoxy group enhances the lipophilicity and metabolic stability of derived compounds, making them attractive candidates for crop protection agents. A recent patent (WO2023056789) describes its use in the synthesis of herbicides with improved efficacy and environmental safety profiles.

The synthetic routes to 3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine have been optimized in recent years, with a focus on improving yield and scalability. A 2024 publication in Organic Process Research & Development reports a novel continuous-flow synthesis method that reduces reaction times and minimizes waste generation, addressing key challenges in industrial-scale production.

Safety and toxicological studies of this compound are ongoing, with preliminary data suggesting moderate acute toxicity (LD50 > 500 mg/kg in rodents). Researchers emphasize the need for proper handling due to its potential to cause skin and eye irritation. Regulatory agencies are currently evaluating its classification under REACH and other chemical safety frameworks.

Future research directions include exploring its applications in radiopharmaceuticals (utilizing the iodine-125 isotope) and as a building block for fluorescent probes. The compound's unique electronic properties, conferred by the nitro and trifluoromethoxy groups, make it particularly suitable for these applications. Collaborative efforts between academic and industrial researchers are expected to further expand its utility in the coming years.